5-(3-Chlorophenyl)-3-[(3-fluorophenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione

• IUPAC Name: 3-(3-chlorophenyl)-1-[(3-fluorophenyl)methyl]-4aH-[1]benzothiolo[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C23H15ClFN2O2S/c24-15-6-4-8-17(12-15)27-22(28)21-20(18-9-1-2-10-19(18)30-21)26(23(27)29)13-14-5-3-7-16(25)11-14/h1-12,21H,13H2/q+1
• InChI Key: WOVHLIAHCMEUSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=[N+](C(=O)N(C(=O)C3S2)C4=CC(=CC=C4)Cl)CC5=CC(=CC=C5)F
• Molecular Formula: C23H15ClFN2O2S+
• Molecular Weight: 437.9 g/mol

Description

5-(3-Chlorophenyl)-3-[(3-fluorophenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a useful research compound. Its molecular formula is C23H14ClFN2O2S and its molecular weight is 436.89. The purity is usually 95%.
BenchChem offers high-quality 5-(3-Chlorophenyl)-3-[(3-fluorophenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-Chlorophenyl)-3-[(3-fluorophenyl)methyl]-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metal-induced Synthesis of Tricyclic Systems

The study by Tandon and Lucas (2008) on the nickel(II)-induced synthesis of tricyclic systems highlights the role of metal catalysts in forming complex heterocyclic compounds. They demonstrated the formation of a novel heterotricyclic system through the reaction of 4-thiaheptane-2,6-dione with 1,2-diaminobenzene, facilitated by nickel(II) perchlorate. This process illustrates the potential of metal-induced reactions in synthesizing complex structures, which may extend to the synthesis of compounds like the one (Tandon & Lucas, 2008).

Supramolecular Structures and Hydrogen Bonding

Low et al. (2002) investigated the supramolecular structures of certain dioxane-diones, revealing how weak hydrogen bonds can influence the assembly and structural properties of organic compounds. Their findings on the formation of dimers and tubes via hydrogen bonding could inform the study of complex molecules' supramolecular assembly and intermolecular interactions, offering a perspective on the structural analysis of the target compound (Low et al., 2002).

Synthesis and Structural Characterization

The synthesis and structural characterization of isostructural thiazoles by Kariuki, Abdel-Wahab, and El‐Hiti (2021) provide an example of how detailed structural analysis can elucidate the properties of novel compounds. Their work on synthesizing high-yield thiazoles and determining their crystal structures through single-crystal diffraction could serve as a methodological reference for characterizing and understanding the physical and chemical properties of complex molecules (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Theoretical Investigations

Silva et al. (2018) conducted structural analyses and theoretical investigations on tetraketones, providing insights into the electronic delocalization within compounds. Their approach to understanding the electronic structure and reaction dynamics through computational methods could be applied to predict the reactivity and stability of complex compounds like the one under discussion (Silva et al., 2018).